Cas no 845790-51-4 (5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid)

• Product Name: 5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid
• CAS No: 845790-51-4
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 879529
• PubChem ID: 2757697
• Update Time: 2025-10-29

5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-3-methylphenyl)-5-oxopentanoic acid
• 5-(4-Chloro-3-Methylphenyl)-5-oxovaleric acid
• NULL
• 845790-51-4
• 5-(4-Chloro-3-methylphenyl)-5-oxovalericacid
• DTXSID30374009
• 5-(4-chloro-3-methyl-phenyl)-5-oxo-pentanoic Acid
• MFCD06201698
• AKOS016022729
• 5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid

• MDL： MFCD06201698
• Inchi： 1S/C12H13ClO3/c1-8-7-9(5-6-10(8)13)11(14)3-2-4-12(15)16/h5-7H,2-4H2,1H3,(H,15,16)
• InChI Key： RTMFPIZZDYOKFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 240.05500
• Monoisotopic Mass: 240.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 435°C at 760 mmHg
• Flash Point: 216.9°C
• Refractive Index: 1.548
• PSA: 54.37000
• LogP: 3.08600

Additional information on 5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid

5-(4-Chloro-3-methylphenyl)-5-oxovaleric Acid (CAS No. 845790-51-4): A Comprehensive Overview of Its Properties and Applications

5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid (CAS No. 845790-51-4) is a specialized organic compound with a unique molecular structure, combining a chloro-methylphenyl moiety with a 5-oxovaleric acid backbone. This compound has garnered attention in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its CAS number 845790-51-4 serves as a critical identifier for researchers and manufacturers seeking high-purity standards.

The growing interest in 5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid aligns with broader trends in drug discovery and fine chemical synthesis. Researchers are increasingly exploring its role in developing small-molecule therapeutics, particularly in targeting metabolic pathways. The compound's keto-acid functionality and aromatic substitution make it a versatile building block for medicinal chemistry applications, addressing modern challenges like enzyme inhibition and receptor modulation.

From a structural perspective, the chloro and methyl groups on the phenyl ring contribute to the compound's lipophilicity, influencing its solubility and reactivity. These properties are crucial for optimizing drug-like characteristics, a hot topic in AI-driven drug design. Computational tools now leverage such data to predict ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a frequent search query among chemists and pharmacologists.

In industrial settings, CAS 845790-51-4 is valued for its reproducibility in multi-step syntheses. Manufacturers emphasize process optimization to reduce waste, reflecting the green chemistry movement—a trending topic in sustainable science. Questions like *"How to improve yield in 5-oxovaleric acid derivatives?"* or *"Scalable synthesis of chloro-methylphenyl intermediates"* often appear in academic and patent literature, underscoring its relevance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity of 5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid. Labs prioritize quality control protocols, another high-search-volume term, to meet regulatory standards for pharmaceutical intermediates. The compound's stability under varying pH conditions is also a key focus, especially for formulations requiring oral bioavailability.

Beyond pharmaceuticals, this compound has exploratory uses in material science, particularly in designing functionalized polymers. Its carboxylic acid group enables covalent bonding with other monomers, a feature exploited in smart materials research. Such applications resonate with searches for *"innovative polymer additives"* or *"bio-based materials,"* highlighting interdisciplinary potential.

In summary, 5-(4-Chloro-3-methylphenyl)-5-oxovaleric acid (CAS 845790-51-4) exemplifies the convergence of synthetic chemistry and applied research. Its adaptability to drug development, sustainability goals, and advanced materials ensures its continued prominence in scientific discourse. For researchers, staying updated on its synthetic routes and derivative applications remains vital, as evidenced by frequent queries in chemical databases and patent filings.